Cas no 898437-17-7 (2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide)

• Product Name: 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide
• CAS No: 898437-17-7
• MF: C₁₄H₁₇N₅O₂S₂
• MW: 351.44707942009
• CID: 5484843
• Update Time: 2025-06-08

2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-N-propyl-
• 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide

• Inchi： 1S/C14H17N5O2S2/c1-2-8-15-11(20)9-22-14-19-18-13(23-14)17-12(21)16-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,20)(H2,16,17,18,21)
• InChI Key： SUFQYPSTFYOBDA-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)CSC1=NN=C(NC(NC2=CC=CC=C2)=O)S1

Additional information on 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide

Introduction to 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide (CAS No. 898437-17-7)

2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide, with the CAS number 898437-17-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring and a phenylcarbamoyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide consists of a central thiadiazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The presence of this thiadiazole ring imparts significant biological activity to the molecule. Additionally, the phenylcarbamoyl group attached to the thiadiazole ring enhances the compound's solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. This dual action makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and achieves high plasma concentrations within a short period. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the urine.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide (CAS No. 898437-17-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full potential in treating various diseases and conditions.